Cas no 2137931-69-0 (2-(3,5-dimethylcyclohexyl)prop-2-enenitrile)

• Product Name: 2-(3,5-dimethylcyclohexyl)prop-2-enenitrile
• CAS No: 2137931-69-0
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 6470784
• PubChem ID: 165477892
• Update Time: 2025-06-08

2-(3,5-dimethylcyclohexyl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylcyclohexyl)prop-2-enenitrile
• EN300-1085276
• 2137931-69-0

• Inchi： 1S/C11H17N/c1-8-4-9(2)6-11(5-8)10(3)7-12/h8-9,11H,3-6H2,1-2H3
• InChI Key： LRQKUZKZBOCXEL-UHFFFAOYSA-N
• SMILES： N#CC(=C)C1CC(C)CC(C)C1

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-(3,5-dimethylcyclohexyl)prop-2-enenitrile

Introduction to 2-(3,5-dimethylcyclohexyl)prop-2-enenitrile (CAS No. 2137931-69-0)

2-(3,5-dimethylcyclohexyl)prop-2-enenitrile, identified by the chemical compound code CAS No. 2137931-69-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural framework, consists of a prop-2-enenitrile functional group attached to a bulky 3,5-dimethylcyclohexyl moiety. The combination of these structural elements imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The 3,5-dimethylcyclohexyl substituent plays a crucial role in determining the steric and electronic environment of the molecule. This bulky group not only influences the molecule's solubility and reactivity but also contributes to its stability under various conditions. The presence of the prop-2-enenitrile moiety introduces a polar nitrile group, which can participate in hydrogen bonding and other intermolecular interactions, further enhancing the compound's versatility.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The dimethylcyclohexyl scaffold is known for its ability to modulate biological pathways by interacting with specific targets. For instance, derivatives of this class have been investigated for their potential role in anti-inflammatory and analgesic applications. The nitrile group, on the other hand, is a common pharmacophore found in many bioactive compounds, often contributing to their efficacy and selectivity.

One of the most compelling aspects of 2-(3,5-dimethylcyclohexyl)prop-2-enenitrile is its utility as a building block in organic synthesis. Its unique structure allows for diverse functionalization strategies, enabling chemists to construct more complex molecules with tailored properties. This flexibility has made it a popular choice for researchers working on the development of novel drug candidates and agrochemicals.

The synthesis of 2-(3,5-dimethylcyclohexyl)prop-2-enenitrile involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and cyclization processes, are often employed to achieve high yields and purity. The challenge lies in optimizing these reactions to minimize side products and maximize the desired product formation.

Recent advancements in computational chemistry have also played a significant role in understanding the behavior of 2-(3,5-dimethylcyclohexyl)prop-2-enenitrile. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological activity. These computational approaches are particularly valuable when experimental data is limited or when screening large libraries of compounds.

The potential applications of 2-(3,5-dimethylcyclohexyl)prop-2-enenitrile extend beyond pharmaceuticals. In material science, for example, this compound has been explored as a precursor for polymers and specialty chemicals. Its ability to undergo polymerization reactions makes it a promising candidate for developing novel materials with enhanced mechanical and thermal properties.

In conclusion, 2-(3,5-dimethylcyclohexyl)prop-2-enenitrile (CAS No. 2137931-69-0) represents a fascinating molecule with diverse chemical and biological implications. Its unique structure and functional groups make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound, its significance in the chemical industry is likely to grow further.